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Compound of Interest

Compound Name: 4-Methoxy-4-methyl-2-pentanol

CAS No.: 141-73-1

Cat. No.: B086042

Get Quote

Executive Summary
4-Methoxy-4-methyl-2-pentanol (CAS 141-73-1), often referred to commercially as Pent-Oxol,

represents a specialized class of ether-alcohol solvents and intermediates.[1] Unlike common

low-molecular-weight alcohols (methanol, ethanol), this compound exhibits a unique

combination of high boiling point (172.7°C), steric hindrance (gem-dimethyl group), and dual

polarity (hydrophilic hydroxyl group + lipophilic ether backbone).

In pharmaceutical research, it is not merely a solvent but a functional reagent used to introduce

hydrophilic modifications into biocompatible polymers (specifically ophthalmic hydrogels) and

serves as a critical high-temperature reaction medium where standard protic solvents fail. This

guide details its application in synthesis, process optimization, and impurity profiling.
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Property Value
Critical Relevance to
Pharma

CAS Number 141-73-1

Distinct from its ketone

precursor (Pentoxone, CAS

107-70-0).[2]

Boiling Point 172.7°C

Allows for high-temperature

kinetics without pressurized

vessels.

Molecular Weight 132.20 g/mol

Moderate volatility; easier to

remove than high-boiling

glycols.

Structure Chiral Secondary Alcohol

Contains a stereocenter at C2;

relevant for enantioselective

syntheses.

Solubility Amphiphilic

Miscible with both aqueous

and organic phases, acting as

a phase transfer coupler.

Structural Advantages
The molecule features a sterically bulky tail (4-methoxy-4-methyl group) and a reactive head

(2-hydroxyl group).

Steric Bulk: Prevents unwanted side reactions at the ether linkage, providing high chemical

stability under acidic/basic conditions compared to linear glycol ethers.

Hydrophilicity: When incorporated as a monomer side-chain, the methoxy-ether moiety

drastically improves the water retention of hydrogels without compromising mechanical

strength.
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Context: This protocol is derived from applications in ophthalmic lens manufacturing. The

alcohol is esterified with maleic anhydride and isomerized to form a fumarate derivative. This

derivative serves as a high-oxygen-permeability monomer for contact lenses.

Reaction Logic
Ring Opening: Nucleophilic attack of the alcohol (4-Methoxy-4-methyl-2-pentanol) on

maleic anhydride.

Isomerization: Conversion of the cis-maleate to the trans-fumarate (thermodynamically more

stable and polymerizable).

Detailed Protocol
Reagents:

Maleic Anhydride (1.0 eq)

4-Methoxy-4-methyl-2-pentanol (1.0 eq)[1][3]

Catalyst: Triethylamine (Et3N) or Sodium Acetate

Solvent: Toluene or THF (for initial mixing)

Step-by-Step Workflow:

Preparation: Charge a glass reactor with Maleic Anhydride (10 g, ~102 mmol) and dissolve in

20 mL of anhydrous THF.

Addition: Add 4-Methoxy-4-methyl-2-pentanol (13.5 g, ~102 mmol) dropwise to the stirring

solution.

Catalysis: Add 0.5 mL of Triethylamine.

Reaction: Stir at Room Temperature for 2 hours. The reaction is mildly exothermic.

Checkpoint: Monitor disappearance of anhydride peak via FTIR (approx. 1780 cm⁻¹).
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Isomerization (Optional for Fumarate): To convert the resulting mono-ester maleate to

fumarate, add Thionyl Chloride (catalytic amount) or heat with a morpholine catalyst at 60°C

for 4 hours.

Isolation: Precipitate the product by adding the reaction mixture to cold hexanes. Filter and

dry under vacuum.

Mechanistic Pathway Visualization
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Figure 1: Synthesis pathway for converting 4-Methoxy-4-methyl-2-pentanol into a

polymerizable hydrophilic monomer.

Application Protocol B: High-Temperature Reaction
Solvent
Context: Many nucleophilic substitutions (SN2) or metal-catalyzed couplings require

temperatures >120°C. Standard alcohols (MeOH, EtOH, IPA) require high-pressure autoclaves

to reach these temperatures. 4-Methoxy-4-methyl-2-pentanol allows these reactions to

proceed at atmospheric pressure.

Solvent Swap Protocol
Scenario: A reaction requires switching from a low-boiling solvent (DCM) to 4-Methoxy-4-
methyl-2-pentanol for a high-temp cyclization step.

Initial State: API intermediate dissolved in Dichloromethane (DCM).

Charging: Add 4-Methoxy-4-methyl-2-pentanol (3-5 volumes relative to solute) to the

reactor.
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Distillation: Heat the jacket to 50°C (DCM boiling point is 40°C). Apply mild vacuum (400

mbar) to strip DCM.

Temperature Ramp: Once DCM is removed, increase jacket temperature to 140°C. The

internal temperature will rise to ~130-135°C (below the 172°C boiling point of the new

solvent), creating ideal conditions for thermal cyclization.

Workup: Upon completion, cool to 25°C. Add water. The amphiphilic nature of the solvent

may require a "salting out" step (adding NaCl) to force phase separation if extraction is

needed, or simply distill off the solvent under high vacuum (<10 mbar).

Analytical Protocol: Impurity Profiling via GC-MS
Context: When using Pentoxone (ketone) as a solvent, 4-Methoxy-4-methyl-2-pentanol often

appears as a reduced impurity. Conversely, when using the alcohol as a reagent, residual

solvent analysis is required.

Method Parameters[2]
Instrument: Gas Chromatography - Mass Spectrometry (GC-MS).

Column: DB-624 or equivalent (Cyanopropylphenyl dimethyl polysiloxane) - optimized for

volatile solvents.

Carrier Gas: Helium at 1.0 mL/min.

Inlet: Split mode (20:1), 250°C.

Temperature Program
Stage Rate (°C/min) Temperature (°C) Hold Time (min)

Initial - 40 2.0

Ramp 1 10 200 0

Ramp 2 20 240 5.0

Detection Logic

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b086042/docs?utm_src=pdf-body#advanced-application-note-4-methoxy-4-methyl-2-pentanol-in-pharmaceutical-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086042?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target Ion (SIM Mode): Monitor m/z 59 (characteristic of the hydroxy-isopropyl fragment) and

m/z 117 (molecular ion minus methyl).

Retention Time: Expect elution after lower ketones but before high-boiling glycols.

Limit of Quantitation (LOQ): Typically < 50 ppm using this method.

Impurity Decision Tree

Crude Reaction Mixture
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(DB-624 Column)
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Identify as Pentoxone
(Ketone Precursor)

 Mass Spectrum matches
Ketone (M-15 = 101)

Identify as 4-Methoxy-4-methyl-2-pentanol
(Target Alcohol)

 Mass Spectrum matches
Alcohol (M-15 = 117)

Action: Check Reduction Step Efficiency Action: Proceed to Distillation/Drying
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Figure 2: Decision logic for identifying methoxy-pentanol species in reaction mixtures.

Safety & Handling
GHS Classification: Although often less toxic than its ketone counterpart, it is classified as a

Skin/Eye Irritant.
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PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.

Storage: Store in a cool, dry place. Hygroscopic tendencies are low but keeping containers

sealed prevents moisture uptake which can affect stoichiometry in anhydride reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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